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Get Quote

DL-α-Phosphatidylcholine, dipalmitoyl (DPPC) is a saturated phospholipid that is a cornerstone

of membrane biology and pharmaceutical science. It is the primary lipid component of

pulmonary surfactant, a substance essential for reducing the work of breathing and preventing

alveolar collapse[1]. Its well-defined amphipathic nature, consisting of a hydrophilic

phosphocholine headgroup and two hydrophobic 16-carbon palmitic acid tails, allows it to self-

assemble into stable bilayer structures in aqueous environments, making it an ideal model for

studying biological membranes and a principal excipient in liposomal drug delivery systems[1]

[2].

The introduction of a stable isotope label, specifically the uniform labeling of all 40 carbon

atoms with Carbon-13 (¹³C), transforms this fundamental lipid into a powerful analytical probe.

DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀ allows researchers to trace, differentiate, and

quantify the fate of exogenous DPPC within complex biological systems with high precision

using mass spectrometry. This capability is indispensable for metabolic flux analysis,

lipidomics, and pharmacokinetic studies of lipid-based drug formulations[3][4][5].

It is important to note that a specific, unique CAS Number for the ¹³C₄₀ isotopologue is often not

assigned. Instead, the CAS Number for the unlabeled parent compound, 2644-64-6, is
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frequently used for reference[3].

Physicochemical Properties and Specifications
The utility of ¹³C₄₀-DPPC is rooted in its distinct physical and chemical characteristics, which

are largely identical to its unlabeled counterpart, with the critical exception of its molecular

weight. This mass difference is the very basis of its analytical power.
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Property Value Significance & Rationale

Chemical Formula *C₄₀H₈₀NO₈P

The asterisk denotes the ¹³C

labeling on all 40 carbon

atoms[3].

Molecular Weight 773.75 g/mol

This increased mass

(compared to ~734 g/mol for

unlabeled DPPC) allows for

clear differentiation from

endogenous lipids in mass

spectrometry[1][3].

Labeled CAS Number Not Assigned (NA)

Researchers should reference

the unlabeled CAS number

(2644-64-6) for regulatory and

database searches[3].

Chemical Purity Typically ≥95%

High purity is essential to

prevent interference from lipid

contaminants in sensitive

analytical assays[3].

Appearance White Powder

The physical state is

convenient for precise

weighing and dissolution in

organic solvents for

formulation preparation[6].

Phase Transition (Tₘ) ~41°C

Below this temperature, the

lipid bilayer is in a rigid gel

phase; above it, it is in a more

fluid liquid-crystalline phase.

This property is crucial for

controlling drug permeability

and release from liposomes[2].

Storage Freezer (-20°C) Storage at low temperatures

under inert gas and protected

from light is critical to prevent
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lipid oxidation and

degradation[3].

Core Applications in Scientific Research
The ability to distinguish ¹³C₄₀-DPPC from its natural counterparts has unlocked advanced

analytical approaches in several key research areas.

Metabolic Flux Analysis and Dynamic Lipidomics
Conventional lipidomics provides a static snapshot of the lipidome at a single point in time[4].

By introducing ¹³C₄₀-DPPC as a tracer, researchers can perform dynamic studies, tracking the

movement and transformation of this lipid in real-time. This is particularly powerful in studying

the metabolism of lung surfactant, where the universally labeled DPPC can be administered

and its breakdown and remodeling into other lipid species can be monitored directly in tissue

using techniques like Mass Spectrometry Imaging (MSI)[7][8]. This approach provides

unparalleled spatial and metabolic information, revealing how therapeutic surfactants are

processed in situ. The labeled lipid also serves as a robust internal standard, correcting for

variations during sample preparation and analysis, which significantly improves the accuracy of

quantification in complex biological matrices[5][9].
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Conceptual workflow for metabolic flux analysis using ¹³C₄₀-DPPC.
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Advanced Drug Delivery Systems
DPPC is a foundational component of many liposomal drug formulations, particularly for

hydrophobic drugs that suffer from poor aqueous solubility[2]. The rigid nature of the DPPC

bilayer below its 41°C phase transition temperature creates a low-permeability membrane,

enabling sustained and controlled drug release[2]. By formulating liposomes with ¹³C₄₀-DPPC,

drug developers can precisely track the pharmacokinetics of the carrier itself. This allows for

studies on:

Bio-distribution: Where do the liposomes accumulate in the body?

Stability: How quickly are the liposomes cleared from circulation?

Metabolism: Are the lipid components of the carrier metabolized, and what is their fate?

This information is vital for optimizing the design of lipid nanoparticles and other lipid-based

delivery systems to enhance therapeutic efficacy and minimize off-target effects[10].

Key Experimental Methodologies and Protocols
The following protocols provide a validated framework for working with ¹³C₄₀-DPPC. The

causality behind each step is explained to ensure robust and reproducible results.

Protocol 1: Preparation of ¹³C₄₀-DPPC Liposomes via
Thin-Film Hydration and Sonication
This is a fundamental and widely used method for producing multilamellar vesicles (MLVs),

which can then be down-sized to smaller vesicles[2][11].

Principle: The lipid is first dissolved in an organic solvent to ensure a homogenous molecular

mixture. The solvent is then evaporated to create a thin, uniform lipid film, maximizing the

surface area for hydration. The subsequent addition of an aqueous buffer and agitation leads to

the spontaneous formation of lipid bilayers, which close upon themselves to form MLVs.

Sonication provides the energy needed to break down these larger structures into smaller,

more uniform liposomes.

Materials & Equipment:
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DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀

Chloroform or a 2:1 chloroform:methanol mixture[2]

Aqueous buffer (e.g., Phosphate-Buffered Saline, PBS)

Round-bottom flask

Rotary evaporator

Water bath

Probe-tip sonicator[12][13]

Nitrogen gas source

Step-by-Step Methodology:

Lipid Dissolution: Accurately weigh the desired amount of ¹³C₄₀-DPPC and dissolve it in the

organic solvent in a round-bottom flask. Causality: This step ensures the lipid molecules are

fully separated, which is critical for forming a uniform film.

Film Formation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced

pressure while rotating the flask in a water bath set to a temperature below the lipid's Tₘ

(e.g., 30-35°C)[11]. Causality: Slow, even rotation deposits a thin, homogenous lipid film on

the flask wall. Keeping the temperature below Tₘ prevents phase separation if other lipids

are included.

Residual Solvent Removal: Dry the film further under a high vacuum or with a gentle stream

of nitrogen gas for at least 1-2 hours to remove any residual solvent[11]. Causality: Residual

organic solvent can disrupt bilayer formation and impart toxicity in cellular applications.

Hydration: Add the aqueous buffer, pre-heated to a temperature above the lipid's Tₘ (e.g.,

50-60°C), to the flask[11]. Vortex the flask vigorously. Causality: Hydrating above the Tₘ

ensures the lipid bilayers are in a fluid state, which facilitates their peeling from the glass and

sealing into vesicles.
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Sonication for Size Reduction: To create smaller vesicles, sonicate the MLV suspension

using a probe-tip sonicator. The sonication should be performed in pulses (e.g., 2 seconds

on, 2 seconds off) to prevent overheating, for a total sonication time of several minutes[12]

[13]. The sample should be kept in an ice bath during this process. Causality: The high-

frequency energy from the sonicator disrupts the large MLVs, causing them to reform into

smaller unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs), depending on the

duration and power.

Recovery: Centrifuge the sample at ~10,000 x g for 3-5 minutes to pellet any titanium

particles shed from the sonicator tip and any non-hydrated lipid[12]. Carefully transfer the

supernatant containing the liposome suspension to a clean tube.

Workflow for the preparation of ¹³C₄₀-DPPC liposomes.

Protocol 2: General Workflow for ¹³C-Labeled Lipidomics
using LC-MS/MS
This protocol outlines the analysis of biological samples to quantify the incorporation and

turnover of ¹³C₄₀-DPPC.

Principle: After introducing the labeled lipid to a biological system, total lipids are extracted.

High-performance liquid chromatography (LC) separates the complex mixture of lipids before

they are ionized and analyzed by a tandem mass spectrometer (MS/MS). The mass

spectrometer is programmed to specifically detect the mass of the ¹³C₄₀-DPPC and its

metabolic products, allowing for precise quantification relative to their unlabeled, endogenous

counterparts.

Step-by-Step Methodology:

Biological Labeling: Introduce ¹³C₄₀-DPPC to the biological system (e.g., add to cell culture

media, administer to an animal model). Harvest samples at various time points[4]. Causality:

A time-course experiment is essential for determining rates of synthesis, turnover, and

metabolic flux.

Lipid Extraction: Extract total lipids from the harvested samples using a robust method like

the Bligh and Dyer procedure[4]. This involves a biphasic extraction with chloroform,

methanol, and water. Causality: This method efficiently partitions lipids into the organic
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(chloroform) phase, separating them from water-soluble metabolites, proteins, and other

cellular components.

Homogenize the sample in a monophasic mixture of methanol:chloroform:water.

Add additional chloroform and water to induce phase separation.

Centrifuge to clarify the phases.

Carefully collect the lower, chloroform-rich phase containing the lipids[7][8].

Dry the lipid extract under a stream of nitrogen gas.

Sample Preparation for LC-MS: Reconstitute the dried lipid extract in a suitable solvent for

LC analysis (e.g., methanol:chloroform 1:1).

LC-MS/MS Data Acquisition:

Inject the sample onto an appropriate LC column (e.g., a C18 reversed-phase column) to

separate lipid species[14].

Analyze the eluent using a high-resolution mass spectrometer.

Set the instrument to perform precursor ion scanning or multiple reaction monitoring

(MRM) to detect the specific phosphocholine headgroup. For unlabeled DPPC, the

precursor scan is for m/z 184[7][8]. For ¹³C-labeled choline headgroups, this value will shift

accordingly. For fully ¹³C₄₀-labeled DPPC, one would monitor for the intact parent ion.

Data Analysis:

Identify the mass peaks corresponding to unlabeled DPPC and ¹³C₄₀-DPPC.

Integrate the peak areas for each isotopologue.

Correct for the natural abundance of ¹³C in the unlabeled species[15].

Calculate the ratio of labeled to unlabeled lipid at each time point to determine the rate of

incorporation and turnover.
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Data Analysis: Mass Spectrometric Identification
The key to a successful ¹³C-labeling experiment is the unambiguous identification of the

labeled species by mass spectrometry. The mass of ¹³C₄₀-DPPC will be 40 atomic mass units

(specifically, 40 x 1.00335 Da) higher than its unlabeled M+0 isotopologue.

Ion Species
Unlabeled m/z
(approx.)

Fully ¹³C₄₀-Labeled
m/z (approx.)

Significance

Protonated Molecule

[M+H]⁺
734.6 774.6

Parent ion used for

identification and

quantification of the

intact lipid.

Sodiated Molecule

[M+Na]⁺
756.6 796.6

Often observed

adduct in electrospray

ionization; a strong

signal for

quantification[16].

Phosphocholine

Headgroup
184.1

189.1 (for ¹³C₅-

headgroup)

A characteristic

fragment ion used in

precursor ion scans to

specifically detect all

phosphatidylcholines[

7][17]. The exact m/z

will depend on the

labeling pattern of the

headgroup portion.

Conclusion
DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀ is more than just a reagent; it is an enabling

technology for modern biomedical research. Its application in dynamic lipidomics is rewriting

our understanding of complex metabolic pathways, from the cellular level to whole organisms.

In pharmaceutical development, it provides an unprecedented level of precision for

characterizing the behavior of lipid-based drug delivery vehicles. By leveraging the detailed

protocols and foundational principles outlined in this guide, researchers can confidently
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integrate this powerful tool into their workflows to generate high-fidelity, quantitative data,

thereby accelerating discovery and innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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